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Compound of Interest

Compound Name: Cyclobutyl methyl ketone

Cat. No.: B1346604

This technical guide provides a comprehensive overview of the key physical properties of
cyclobutyl methyl ketone (CAS No: 3019-25-8), specifically its boiling point and density.[1][2]
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis, offering precise data and standardized experimental
protocols.

Core Physical Properties

Cyclobutyl methyl ketone, also known as acetylcyclobutane, is an alicyclic ketone with the
molecular formula CsH100.[2][3] It presents as a liquid at room temperature and possesses a
characteristic peppermint-like odor.[4]

Quantitative Data Summary

The physical properties of cyclobutyl methyl ketone have been determined through various
experimental measurements. The following table summarizes the key quantitative data for easy
reference and comparison.
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Physical Property Value Conditions
Boiling Point 137-139 °C at 754 mmHg[3]
138 °C Not specified[4]

134-135 °C Not specified[5]

Density 0.902 g/mL at 25 °CJ[3][4]
0.9 g/mL Not specified[5]

Refractive Index n20/D 1.432 at 20 °CJ[3]

Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the boiling point and density of liquid compounds such as cyclobutyl methyl ketone.

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For accurate determination, particularly with small sample
volumes, the Thiele tube method is highly effective.[6]

Protocol: Thiele Tube Method

Objective: To determine the boiling point of a liquid sample using micro-scale techniques.[6][7]
Apparatus:

e Thiele tube

o Thermometer (calibrated)

e Small test tube (Durham tube)

o Capillary tube (sealed at one end)

* Rubber band or wire for attachment

e Heating source (Bunsen burner or oil bath)
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Sample of cyclobutyl methyl ketone

Procedure:

A small amount (approximately 0.5 mL) of cyclobutyl methyl ketone is placed into the small
test tube.[6]

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.[6]

The thermometer and tube assembly are inserted into a Thiele tube containing heat-transfer
oil (e.g., mineral oil), ensuring the sample is below the oil level.

The side arm of the Thiele tube is gently heated, allowing for even heat distribution via
convection.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates the temperature is just above the boiling point.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.[6] This is the point where the vapor pressure of the sample equals the
external pressure.

The atmospheric pressure should be recorded, as boiling points are pressure-dependent.

Density is an intrinsic property of a substance, defined as its mass per unit volume. The

pycnometer method is a precise technique for determining the density of liquids.[8]

Protocol: Pycnometer Method
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Objective: To accurately determine the density of a liquid sample.[8]

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)
e Analytical balance (accurate to £0.0001 g)

e Thermometer

 Distilled water (for calibration)

» Acetone (for cleaning and drying)

o Sample of cyclobutyl methyl ketone

Procedure:

o Calibration of Pycnometer Volume:

o The pycnometer is thoroughly cleaned, rinsed with distilled water, then acetone, and dried
completely.

o The mass of the clean, dry, and empty pycnometer (m_pyc) is accurately measured.

o The pycnometer is filled with distilled water of a known temperature and density. The
stopper is inserted, ensuring any excess water exits through the capillary.

o The exterior of the pycnometer is carefully dried, and its mass when filled with water
(m_pyc+water) is measured.

o The volume of the pycnometer (V_pyc) is calculated using the known density of water
(p_water) at that temperature: V_pyc = (m_pyc+water - m_pyc) / p_water

o Measurement of Sample Density:
o The calibrated pycnometer is emptied and dried thoroughly.

o ltis then filled with cyclobutyl methyl ketone, and the stopper is inserted.
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o The mass of the pycnometer filled with the sample (m_pyc+sample) is measured at a
controlled temperature (e.g., 25 °C).

o The mass of the sample (m_sample) is calculated: m_sample = m_pyc+sample - m_pyc

o The density of the cyclobutyl methyl ketone (p_sample) is then calculated: p_sample =
m_sample / V_pyc

Logical Workflow Visualization

The following diagram illustrates a standardized workflow for the characterization of the
physical properties of a liquid chemical sample like cyclobutyl methyl ketone.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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